Cas no 62025-76-7 (2(1H)-Pyrazinone, 5-acetyl-3,6-dimethyl-)

• Product Name: 2(1H)-Pyrazinone, 5-acetyl-3,6-dimethyl-
• CAS No: 62025-76-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 460339
• PubChem ID: 71390557
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 5-acetyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-acetyl-3,6-dimethyl-
• 5-acetyl-3,6-dimethyl-1H-pyrazin-2-one
• 62025-76-7
• DTXSID10812459
• 5-Acetyl-3,6-dimethylpyrazin-2(1H)-one

• Inchi： 1S/C8H10N2O2/c1-4-7(6(3)11)9-5(2)8(12)10-4/h1-3H3,(H,10,12)
• InChI Key： FCSUYJVRNGBIPW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC(C(C)=O)=C(C)N1

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 58.53